5-Amino-1-(2,2-diethoxyethyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-amino-1-(2,2-diethoxyethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H17N3O4/c1-3-16-8(17-4-2)6-13-9(11)7(5-12-13)10(14)15/h5,8H,3-4,6,11H2,1-2H3,(H,14,15)
• InChI Key: HILHBYAOSXSPQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN1C(=C(C=N1)C(=O)O)N)OCC
• Molecular Formula: C10H17N3O4
• Molecular Weight: 243.26 g/mol

Description

5-Amino-1-(2,2-diethoxyethyl)-1H-pyrazole-4-carboxylic acid, more commonly known as 5-Amino-pyrazole-4-carboxylic acid (5-APA), is a heterocyclic aromatic organic compound that has been widely studied for its various scientific and medical applications. It is a versatile compound with a wide range of applications, from industrial and laboratory uses to pharmaceutical and medical applications.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Pyrazoles are considered privileged scaffolds in medicinal chemistry. .

Biological Activities

• Natural Occurrence : Some pyrazoles are found in naturally occurring compounds. .

Chemical Properties and Reactions

• Traditional Synthesis : Researchers have employed traditional methods to synthesize pyrazoles. .

Functionalized Nitroimidazoles

• Although not directly related to the compound , it’s worth noting that functionalized nitroimidazoles have been studied. .

Synthesis routes and methods

Procedure details

To a suspension of ethyl ethoxymethylenecyanoacetate (21.7 g) in ethanol (65 ml) was added dropwise a solution of hydrazinoacetaldehyde diethyl acetal (19 g) in water (19 ml) under ice-cooling. The mixture was stirred at 80° C. for 1.5 hours and evaporated to remove ethanol. To the residue was 4N sodium hydroxide (64 ml), and the mixture was refluxed for 1 hour. The mixture was adjusted to pH 3.5 with concentrated hydrochloric acid at 10°-20° C., and the resulting precipitate was collected by filtration to give 1-(2,2-diethoxyethyl)-4-carboxy-5-aminopyrazole (8.60 g).